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Compound of Interest

Compound Name: Meprylcaine

Cat. No.: B109537 Get Quote

An In-depth Technical Guide to Meprylcaine: Chemical Identity and Mechanism of Action

This guide provides a comprehensive overview of the chemical identifiers for Meprylcaine and

its hydrochloride salt, tailored for researchers, scientists, and professionals in drug

development. It includes a detailed table of chemical properties and a diagram illustrating its

primary mechanisms of action.

Section 1: Chemical Identifiers
Meprylcaine is a local anesthetic with stimulant properties.[1][2] It is structurally related to

dimethocaine.[1][2] The compound is available in its base form and as a hydrochloride salt. The

following table summarizes the key chemical identifiers for both forms.
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Identifier Meprylcaine Meprylcaine Hydrochloride

CAS Number 495-70-5[1][3][4] 956-03-6[4][5][6][7]

IUPAC Name

[2-methyl-2-

(propylamino)propyl]

benzoate[3]

2-methyl-2-

(propylamino)propyl benzoate

hydrochloride[8]

Synonyms Oracaine, Epirocaine[1][3]
Oracaine hydrochloride,

Meprylcaine HCl[6]

Molecular Formula C₁₄H₂₁NO₂[1][3][4] C₁₄H₂₂ClNO₂[5][6]

Molecular Weight 235.32 g/mol [3][4] 271.78 g/mol [4][5][6]

Canonical SMILES

CCCNC(C)

(C)COC(=O)C1=CC=CC=C1[3

]

CCCNC(C)

(C)COC(=O)C1=CC=CC=C1.C

l[5]

InChI

InChI=1S/C14H21NO2/c1-4-

10-15-14(2,3)11-17-13(16)12-

8-6-5-7-9-12/h5-9,15H,4,10-

11H2,1-3H3[1][3]

InChI=1S/C14H21NO2.ClH/c1-

4-10-15-14(2,3)11-17-

13(16)12-8-6-5-7-9-12;/h5-

9,15H,4,10-11H2,1-3H3;1H[6]

[8]

InChIKey
VXJABHHJLXLNMP-

UHFFFAOYSA-N[1][3]

LKHWKAGQNOMUFQ-

UHFFFAOYSA-N[5][6][8]

Section 2: Mechanism of Action
Meprylcaine functions through a dual mechanism, exhibiting properties of both a local

anesthetic and a stimulant.

As a local anesthetic, Meprylcaine blocks voltage-gated sodium channels in nerve

membranes.[5] This action increases the threshold for electrical excitation, thereby preventing

the generation and conduction of nerve impulses, which results in a loss of sensation.[5]

Additionally, Meprylcaine has a significant inhibitory effect on monoamine transporters,

specifically targeting the reuptake of dopamine, norepinephrine, and serotonin.[1] This
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inhibition leads to an increased concentration of these neurotransmitters in the synaptic cleft,

which is responsible for its stimulant properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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